Cas no 103127-19-1 (Tert-butyl N-[3-methyl-1-(oxiran-2-yl)butyl]carbamate)

• Product Name: Tert-butyl N-[3-methyl-1-(oxiran-2-yl)butyl]carbamate
• CAS No: 103127-19-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 1135547
• PubChem ID: 13893086
• Update Time: 2025-04-20

Tert-butyl N-[3-methyl-1-(oxiran-2-yl)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[3-methyl-1-(oxiran-2-yl)butyl]carbamate
• Carbamic acid, (3-methyl-1-oxiranylbutyl)-, 1,1-dimethylethyl ester
• AGN-PC-00OCPF
• [3S-methyl-1R-oxiranyl-butyl]-carbamic acid tert-butyl ester
• 3-t-butyloxycarbonylamino-5-methyl-1,2-oxohexane
• ACMC-20m609
• CTK0D8719
• Carbamic acid, (3-methyl-1-oxiranylbutyl)-, 1,1-dimethylethyl ester; AGN-PC-00OCPF; [3S-methyl-1R-oxiranyl-butyl]-carbamic acid tert-butyl ester; 3-t-butyloxycarbonylamino-5-methyl-1,2-oxohexane; ACMC-20m609; CTK0D8719;
• 103127-19-1
• JPQROVHYTNFLRP-UHFFFAOYSA-N
• (3-Methyl-1-oxiranyl-butyl)-carbamic acid tert-butyl ester
• SCHEMBL3469151
• tert-Butyl [3-methyl-1-(oxiran-2-yl)butyl]carbamate
• DTXSID70551933

• Inchi： 1S/C12H23NO3/c1-8(2)6-9(10-7-15-10)13-11(14)16-12(3,4)5/h8-10H,6-7H2,1-5H3,(H,13,14)
• InChI Key： JPQROVHYTNFLRP-UHFFFAOYSA-N
• SMILES： O1CC1C(CC(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.167794g/mol
• Monoisotopic Mass: 229.167794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.32g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 50.9Ų